Ethyl 2-nonynoate
Ethyl 2-nonynoate
Ethyl octynecarboxylate, also known as ethyl 2-nonynoate or fema 2448, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Ethyl octynecarboxylate is considered to be a practically insoluble (in water) and relatively neutral molecule. Ethyl octynecarboxylate has been primarily detected in urine. Within the cell, ethyl octynecarboxylate is primarily located in the membrane (predicted from logP) and cytoplasm. Ethyl octynecarboxylate has a floral, green, and leaves taste.
Brand Name:
Vulcanchem
CAS No.:
10031-92-2
VCID:
VC21204155
InChI:
InChI=1S/C11H18O2/c1-3-5-6-7-8-9-10-11(12)13-4-2/h3-8H2,1-2H3
SMILES:
CCCCCCC#CC(=O)OCC
Molecular Formula:
C11H18O2
Molecular Weight:
182.26 g/mol
Ethyl 2-nonynoate
CAS No.: 10031-92-2
Cat. No.: VC21204155
Molecular Formula: C11H18O2
Molecular Weight: 182.26 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Ethyl octynecarboxylate, also known as ethyl 2-nonynoate or fema 2448, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Ethyl octynecarboxylate is considered to be a practically insoluble (in water) and relatively neutral molecule. Ethyl octynecarboxylate has been primarily detected in urine. Within the cell, ethyl octynecarboxylate is primarily located in the membrane (predicted from logP) and cytoplasm. Ethyl octynecarboxylate has a floral, green, and leaves taste. |
|---|---|
| CAS No. | 10031-92-2 |
| Molecular Formula | C11H18O2 |
| Molecular Weight | 182.26 g/mol |
| IUPAC Name | ethyl non-2-ynoate |
| Standard InChI | InChI=1S/C11H18O2/c1-3-5-6-7-8-9-10-11(12)13-4-2/h3-8H2,1-2H3 |
| Standard InChI Key | BFZNMUGAZYAMTG-UHFFFAOYSA-N |
| SMILES | CCCCCCC#CC(=O)OCC |
| Canonical SMILES | CCCCCCC#CC(=O)OCC |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator